Cas no 2171415-08-8 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171415-08-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6615296
• PubChem ID: 165510701
• Update Time: 2025-05-20

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• EN300-1538441
• 2171415-08-8
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-15(13-22(27)28)25-23(29)21(4-2)26-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,3-4,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)/t15?,21-/m0/s1
• InChI Key： QOCZYRVDDWPGFH-FXMQYSIJSA-N
• SMILES： O(C(N[C@@H](CC)C(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171415-08-8)

In the realm of peptide synthesis and pharmaceutical research, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171415-08-8) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS). Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensures high stability during coupling reactions while allowing mild deprotection conditions. Researchers and biotech companies are increasingly exploring its applications in drug discovery, particularly for targeted therapies and peptide-based pharmaceuticals.

The growing interest in Fmoc chemistry and peptide modifications has propelled this compound into the spotlight. With the rise of personalized medicine and bioconjugation techniques, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid offers unparalleled versatility. Its compatibility with automated synthesizers and resistance to racemization make it a preferred choice for developing therapeutic peptides, such as those used in oncology and metabolic disorders. Recent studies highlight its role in creating peptide-drug conjugates (PDCs), a hot topic in precision oncology.

From a synthetic perspective, the CAS No. 2171415-08-8 compound exemplifies the convergence of organic chemistry and biotechnology. The Fmoc group not only safeguards the amino functionality but also facilitates green chemistry practices by enabling aqueous-phase reactions. This aligns with the industry's shift toward sustainable synthesis, a key concern for environmentally conscious researchers. Furthermore, its application in click chemistry and bioorthogonal reactions has opened new avenues for biomarker discovery and diagnostic tools.

Market trends indicate a surge in demand for high-purity Fmoc-amino acids, driven by advancements in peptide therapeutics and nanomedicine. The compound's ability to integrate into self-assembling peptides and hydrogel matrices has also garnered attention in tissue engineering. As the scientific community delves deeper into structure-activity relationships (SAR), 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid continues to serve as a cornerstone for innovation.

In conclusion, the multifaceted utility of CAS No. 2171415-08-8 underscores its significance in modern research. Whether for drug development, material science, or biomedical applications, this compound remains indispensable. Its alignment with cutting-edge trends like AI-driven drug design and combinatorial chemistry ensures its relevance in the evolving landscape of life sciences.